Cas no 522601-90-7 (Benzamide, N-[2-(acetylamino)ethyl]-2-chloro-4-nitro-)

• Product Name: Benzamide, N-[2-(acetylamino)ethyl]-2-chloro-4-nitro-
• CAS No: 522601-90-7
• MF: C₁₁H₁₂ClN₃O₄
• MW: 285.683681488037
• CID: 1576638
• Update Time: 2024-08-24

Benzamide, N-[2-(acetylamino)ethyl]-2-chloro-4-nitro- Chemical and Physical Properties

Names and Identifiers

• Benzamide, N-[2-(acetylamino)ethyl]-2-chloro-4-nitro-

• Inchi： 1S/C11H12ClN3O4/c1-7(16)13-4-5-14-11(17)9-3-2-8(15(18)19)6-10(9)12/h2-3,6H,4-5H2,1H3,(H,13,16)(H,14,17)
• InChI Key： HAURXJCSSAMBLL-UHFFFAOYSA-N
• SMILES： C(NCCNC(C)=O)(=O)C1=CC=C([N+]([O-])=O)C=C1Cl

Computed Properties

• Exact Mass: 285.05176

Experimental Properties

• Density: 1.366±0.06 g/cm3(Predicted)
• Boiling Point: 540.5±50.0 °C(Predicted)
• PSA: 101.34
• pka: 12.24±0.46(Predicted)